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Compound of Interest

Compound Name:
1-(Bromomethyl)-4-

phenoxybenzene

Cat. No.: B1332693 Get Quote

For Immediate Implementation: This document provides critical safety and logistical protocols

for the handling and disposal of 1-(Bromomethyl)-4-phenoxybenzene. Adherence to these

procedures is essential for ensuring the safety of all laboratory personnel and maintaining a

secure research environment. This guide is intended for researchers, scientists, and drug

development professionals.

Hazard Assessment and Personal Protective
Equipment (PPE)
1-(Bromomethyl)-4-phenoxybenzene is a hazardous chemical that poses significant health

risks. It is classified as a substance that causes severe skin burns and eye damage, is harmful

if swallowed, in contact with skin, or if inhaled[1]. Therefore, a comprehensive personal

protective equipment (PPE) strategy is mandatory to minimize exposure and ensure personal

safety.

Table 1: Personal Protective Equipment (PPE) for
Handling 1-(Bromomethyl)-4-phenoxybenzene
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Protection Type Specific Equipment
Standard/Specificat
ion

Purpose

Eye and Face

Protection

Chemical splash

goggles and a face

shield

ANSI Z87.1 or EN 166

Protects against

splashes and vapors

that can cause severe

eye damage[1][2].

Hand Protection

Heavy-duty,

chemically resistant

gloves

EN 374

Prevents skin contact,

which can cause

severe burns. Nitrile,

neoprene, or Viton

gloves are

recommended.

Disposable nitrile

gloves should be

changed immediately

upon

contamination[1].

Body Protection

Flame-resistant lab

coat, fully buttoned,

with long sleeves.

Long pants and

closed-toe, closed-

heel shoes are

mandatory. For larger

quantities or

increased splash

potential, a chemical-

resistant apron or suit

is recommended.

N/A

Protects skin from

exposure to the

chemical[1][2].

Respiratory Protection All handling of this

chemical must be

conducted in a

certified chemical

fume hood to avoid

inhalation of vapors. If

29 CFR 1910.134 Prevents respiratory

tract irritation and

potential harm from

inhalation[1][2].
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engineering controls

are not sufficient, a

NIOSH/MSHA-

approved respirator

with an appropriate

cartridge for organic

vapors may be

necessary.

Chemical and Physical Properties
Understanding the physical and chemical properties of 1-(Bromomethyl)-4-phenoxybenzene
is crucial for safe handling and storage.

Table 2: Physical and Chemical Properties of 1-
(Bromomethyl)-4-phenoxybenzene

Property Value

Molecular Formula C₁₃H₁₁BrO[3][4]

Molecular Weight 263.13 g/mol [3][4]

Appearance Clear, colorless liquid[4]

Boiling Point 328.3 °C at 760 mmHg[1]

Flash Point 129.2 °C[1]

Density 1.388 g/cm³[1]

CAS Number 36881-42-2[3][4]

Occupational Exposure Limits (OELs): There are no established occupational exposure limits

(e.g., PEL, TLV) for 1-(Bromomethyl)-4-phenoxybenzene[5]. The absence of OELs

necessitates a highly cautious approach, emphasizing engineering controls and

comprehensive PPE to minimize any potential exposure.

Operational Plan: Step-by-Step Handling Protocol
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A strict operational protocol is critical for the safe handling of 1-(Bromomethyl)-4-
phenoxybenzene.

Preparation
Verify Engineering Controls: Ensure the chemical fume hood is functioning correctly and has

a current certification.

Assemble Materials: Gather all necessary equipment, including glassware, reagents, and

waste containers, and place them inside the fume hood before introducing the chemical.

Spill Kit: Confirm that a spill kit appropriate for halogenated organic compounds is readily

accessible.

Don PPE: Put on all required PPE as detailed in Table 1 before entering the designated

handling area.

Chemical Handling (Inside a Chemical Fume Hood)
Weighing and Transferring: If the compound is a solid, conduct these operations carefully to

minimize dust generation. For liquids, use appropriate glassware and transfer techniques,

such as a syringe or cannula, to avoid splashing.

Performing Reactions: All reactions involving this chemical must be conducted within the

fume hood. Ensure the reaction apparatus is secure and properly assembled.

Post-Handling
Decontamination: Thoroughly clean all glassware and equipment that came into contact with

the chemical.

Work Area Cleanup: Wipe down the work surface inside the fume hood with an appropriate

solvent and cleaning agent.

Hand Washing: After removing gloves, wash hands and any potentially exposed skin

thoroughly with soap and water.

Disposal Plan
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Proper disposal of 1-(Bromomethyl)-4-phenoxybenzene and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with 1-(Bromomethyl)-4-phenoxybenzene,

including excess reagent, contaminated solvents, and disposable labware (e.g., gloves,

pipette tips), must be collected in a designated, properly labeled, and sealed container for

halogenated organic waste.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "1-(Bromomethyl)-4-phenoxybenzene," and the associated hazards

(Corrosive, Toxic).

Storage: Store the sealed waste container in a designated satellite accumulation area away

from incompatible materials.

Professional Disposal: Arrange for the disposal of the hazardous waste through your

institution's environmental health and safety (EHS) office or a licensed hazardous waste

disposal company. Do not pour this chemical down the drain[4].

Emergency Procedures
Spill Response

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Prevent the spill from spreading and entering drains. Absorb the spill with an inert,

non-combustible absorbent material such as sand or vermiculite.

Collect and Dispose: Carefully collect the absorbed material into a sealed, labeled container

for hazardous waste disposal.

First Aid
Inhalation: Move the affected person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention[6].
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Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention[1].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention[1].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention[1].

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 1-
(Bromomethyl)-4-phenoxybenzene.
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Caption: Workflow for the safe handling of 1-(Bromomethyl)-4-phenoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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